Cas no 333795-03-2 (Benzenesulfonyl chloride, 4-[(1-acetyl-4-piperidinyl)methyl]-)

• Product Name: Benzenesulfonyl chloride, 4-[(1-acetyl-4-piperidinyl)methyl]-
• CAS No: 333795-03-2
• MF: C₁₄H₁₈ClNO₃S
• MW: 315.815621852875
• CID: 1457374
• PubChem ID: 22676633
• Update Time: 2025-04-20

Benzenesulfonyl chloride, 4-[(1-acetyl-4-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-[(1-acetyl-4-piperidinyl)methyl]-
• 4-[(1-acetylpiperidin-4-yl)methyl]benzenesulfonyl chloride
• 4-[(1-Acetyl-4-piperidinyl)methyl]benzenesulfonyl chloride
• 4-(1-Acetyl-piperidin-4-ylmethyl)-benzenesulfonyl chloride
• 333795-03-2
• DTXSID60627530
• 4-(1-acetylpiperidin-4-ylmethyl)benzenesulfonylchloride
• XWJPEXMKNZPEKM-UHFFFAOYSA-N
• 4-[(1-Acetyl-4-piperidinyl)methyl]benzenesulphonyl chloride
• 4-[(1-Acetylpiperidin-4-yl)methyl]benzene-1-sulfonyl chloride
• SCHEMBL3040126

• Inchi： 1S/C14H18ClNO3S/c1-11(17)16-8-6-13(7-9-16)10-12-2-4-14(5-3-12)20(15,18)19/h2-5,13H,6-10H2,1H3
• InChI Key： XWJPEXMKNZPEKM-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)CC1CCN(C(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 315.06974
• Monoisotopic Mass: 315.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.45